Ethanediamide, N,N'-dimethyl-N,N'-dinitro-

• IUPAC Name: N,N'-dimethyl-N,N'-dinitrooxamide
• InChI: InChI=1S/C4H6N4O6/c1-5(7(11)12)3(9)4(10)6(2)8(13)14/h1-2H3
• InChI Key: DHNCWGKMISNJQG-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C(=O)N(C)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C4H6N4O6
• DSSTOX Substance ID: DTXSID30163758
• Molecular Weight: 206.11 g/mol
• CAS No.: 14760-99-7

Description

Ethanediamide, N,N’-dimethyl-N,N’-dinitro- is a chemical compound with the molecular formula C4H6N4O6 and a molecular weight of 206.1136 g/mol . It is also known by other names such as oxamide, N,N’-dimethyl-N’-dinitro- and N,N’-dimethyl-N,N’-dinitro-oxamide . This compound is characterized by the presence of two nitro groups and two dimethyl groups attached to the ethanediamide backbone.

Preparation Methods

The synthesis of ethanediamide, N,N’-dimethyl-N,N’-dinitro- typically involves the nitration of N,N’-dimethyloxamide. The reaction conditions for this process include the use of nitric acid as the nitrating agent and sulfuric acid as the catalyst . The reaction is carried out at low temperatures to control the exothermic nature of the nitration process. Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

Ethanediamide, N,N’-dimethyl-N,N’-dinitro- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding nitro derivatives.

Reduction: Reduction of the nitro groups can be achieved using reducing agents like hydrogen gas in the presence of a palladium catalyst, resulting in the formation of amine derivatives.

Substitution: The nitro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Scientific Research Applications

Ethanediamide, N,N’-dimethyl-N,N’-dinitro- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a therapeutic agent.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of ethanediamide, N,N’-dimethyl-N,N’-dinitro- involves its interaction with molecular targets such as enzymes and receptors. The nitro groups in the compound can undergo redox reactions, leading to the generation of reactive intermediates that can interact with biological molecules . These interactions can result in the modulation of cellular pathways and biological processes .

Comparison with Similar Compounds

Ethanediamide, N,N’-dimethyl-N,N’-dinitro- can be compared with other similar compounds such as:

N,N’-dimethyloxamide: This compound lacks the nitro groups and has different chemical reactivity and applications.

N,N’-dimethyl-N,N’-dinitro-oxalamide: Similar in structure but with different functional groups, leading to variations in chemical properties and uses.

N,N’-dimethyl-N,N’-dinitro-ethanediamide: Another closely related compound with slight differences in molecular structure and reactivity.

Ethanediamide, N,N’-dimethyl-N,N’-dinitro- stands out due to its unique combination of nitro and dimethyl groups, which confer distinct chemical and biological properties .